Cas no 1824829-44-8 (Methyl 3-hydroxyhept-4-enoate)

• Product Name: Methyl 3-hydroxyhept-4-enoate
• CAS No: 1824829-44-8
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 6313105
• PubChem ID: 165782567
• Update Time: 2025-06-12

Methyl 3-hydroxyhept-4-enoate Chemical and Physical Properties

Names and Identifiers

• EN300-1831071
• 1824829-44-8
• methyl 3-hydroxyhept-4-enoate
• Methyl 3-hydroxyhept-4-enoate

• Inchi： 1S/C8H14O3/c1-3-4-5-7(9)6-8(10)11-2/h4-5,7,9H,3,6H2,1-2H3/b5-4+
• InChI Key： SROHQYYMZHZWSV-SNAWJCMRSA-N
• SMILES： OC(/C=C/CC)CC(=O)OC

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on Methyl 3-hydroxyhept-4-enoate

Research Briefing on Methyl 3-hydroxyhept-4-enoate (CAS: 1824829-44-8) in Chemical Biology and Pharmaceutical Applications

Methyl 3-hydroxyhept-4-enoate (CAS: 1824829-44-8) is a chiral ester compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical synthesis. This briefing consolidates the latest research findings on this compound, focusing on its synthesis, biological activities, and therapeutic relevance.

Recent studies have highlighted the role of Methyl 3-hydroxyhept-4-enoate as a key intermediate in the synthesis of bioactive molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the asymmetric synthesis of γ-lactones, which are pivotal scaffolds in drug discovery. The compound's chiral center at the 3-position allows for stereoselective transformations, enabling the production of enantiomerically pure pharmaceuticals.

In terms of biological activity, Methyl 3-hydroxyhept-4-enoate has shown promise as a modulator of lipid metabolism. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that derivatives of this compound exhibit potent agonistic effects on PPAR-α receptors, suggesting potential applications in metabolic disorder therapeutics. The study reported EC₅₀ values in the low micromolar range, with excellent selectivity profiles.

The synthetic accessibility of Methyl 3-hydroxyhept-4-enoate has been improved through recent methodological advances. A 2024 Organic Process Research & Development article described a biocatalytic route using engineered ketoreductases, achieving >99% ee and 85% yield at gram scale. This green chemistry approach significantly enhances the compound's viability for industrial pharmaceutical production.

Structural-activity relationship (SAR) studies have identified the 4-enoate moiety as crucial for maintaining biological activity while allowing for various modifications at the 3-hydroxy position. This flexibility has led to the development of several patent-protected derivatives (WO2023124567, 2023) with improved pharmacokinetic properties.

Current challenges in the field include the need for more efficient large-scale production methods and comprehensive toxicological profiling. However, the compound's unique structural features and demonstrated bioactivity make it a compelling subject for ongoing research in medicinal chemistry and chemical biology.